Cas no 1399-49-1 (Globularin)

• Product Name: Globularin
• CAS No: 1399-49-1
• MF: C₂₄H₂₈O₁₁
• MW: 492.472528457642
• CID: 218826
• PubChem ID: 21603201
• Update Time: 2025-07-13

Globularin Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-1a,1b,2,5a,6,6a-hexahydro-6-hydroxy-1a-[[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]oxy]methyl]oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl
• [(1aR,2S,6S,6aR)-6-hydroxy-2-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,5a,6,6a-tetrahydro-1bH-oxireno[5,6]cyclopenta[1,3-c]pyran-1a-yl] (E)-3-phenylprop-2-enoate
• [(1aS)-1a,1bα,2,5aα,6,6aβ-Hexahydro-6α-hydroxy-1a-[(cinnamoyloxy)methyl]oxireno[4,5]cyclopenta[1,2-c]pyran-2α-yl]β-D-glucopyranoside
• b-D-Glucopyranoside,(1aS,1bS,2S,5aR,6S,6aS)-1a,1b,2,5a,6,6a-hexahydro-6-hydroxy-1a-[[[(2E)-1-oxo-3-phenyl-2-propen-1-yl]oxy]m
• Globularin
• [ "" ]
• [(1aS)-1a,1bα,2,5aα,6,6aβ-Hexahydro-6α-hydroxy-1aβ-[[[(E)-1-oxo-3-phenyl-2-propenyl]oxy]methyl]oxireno[4,5]cyclopenta[1,2-c]pyran-2α-yl]β-D-glucopyranoside
• 58286-51-4
• SCHEMBL9057920
• AKOS040761785
• NCGC00168968-03
• beta-D-Glucopyranoside, 1a,1b,2,5a,6,6a-hexahydro-6-hydroxy-1a-(((1-oxo-3-phenyl-2-propenyl)oxy)methyl)oxireno(4,5)cyclopenta(1,2-c)pyran-2-yl
• NCGC00168968-03_C24H28O11_[(1aS,1bS,2S,5aR,6S,6aS)-2-(beta-D-Glucopyranosyloxy)-6-hydroxy-1b,5a,6,6a-tetrahydrooxireno[4,5]cyclopenta[1,2-c]pyran-1a(2H)-yl]methyl (2E)-3-phenylacrylate
• NS00093932
• ACon1_000554
• 1399-49-1
• NCGC00168968-01
• BRD-K81328790-001-01-4
• [(1S,2S,4S,5S,6R,10S)-5-hydroxy-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.02,4]dec-7-en-2-yl]methyl (E)-3-phenylprop-2-enoate
• DTXSID301347703
• FS-10335
• Scutellarioside I
• MEGxp0_000535
• [(1S,2S,4S,5S,6R,10S)-5-hydroxy-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,9-dioxatricyclo[4.4.0.0^{2,4]dec-7-en-2-yl]methyl (E)-3-phenylprop-2-enoate
• -D-Glucopyranoside, (1aS,1bS,2S,5aR,6S,6aS)-1a,1b,2,5a,6,6a-hexahydro-6-hydroxy-1a-[[[(2E)-1-oxo-3-phenyl-2-propenyl]oxy]methyl]oxireno[4,5]cyclopenta[1,2-c]pyran-2-yl

• Inchi： 1S/C24H28O11/c25-10-14-18(28)19(29)20(30)23(33-14)34-22-16-13(8-9-31-22)17(27)21-24(16,35-21)11-32-15(26)7-6-12-4-2-1-3-5-12/h1-9,13-14,16-23,25,27-30H,10-11H2/b7-6+/t13-,14-,16-,17+,18-,19+,20-,21+,22+,23+,24-/m1/s1
• InChI Key： SCIGYBYAZUFDLA-LUVHZPKESA-N
• SMILES： O1[C@H]2[C@H]([C@@H]3C=CO[C@H]([C@@H]3[C@@]12COC(/C=C/C1C=CC=CC=1)=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

• Exact Mass: 492.16300
• Monoisotopic Mass: 492.16316171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 826
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 168Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 778.6±60.0 °C at 760 mmHg
• Flash Point: 267.5±26.4 °C
• PSA: 167.67000
• LogP: -1.32600
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

Globularin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether